2-(2-Aminoethyl)-5-methoxy-3,4-dihydropyrimidin-4-one

• Molecular Formula: C7H11N3O2
• Molecular Weight: 169.18 g/mol
• SMILES: COC1=CN=C(NC1=O)CCN
• InChI: InChI=1S/C7H11N3O2/c1-12-5-4-9-6(2-3-8)10-7(5)11/h4H,2-3,8H2,1H3,(H,9,10,11)
• InChIKey: WXEBVDDRXDXXQI-UHFFFAOYSA-N

2-(2-Aminoethyl)-5-methoxy-3,4-dihydropyrimidin-4-one: Structure & Procurement

2-(2-Aminoethyl)-5-methoxy-3,4-dihydropyrimidin-4-one (CAS 1928730-57-7) is a heterocyclic small molecule belonging to the 3,4-dihydropyrimidin-4-one (DHPM) class . Its core structure features a pyrimidinone ring with a 5-methoxy group and a 2-aminoethyl side chain (C7H11N3O2, MW 169.18) . DHPMs are privileged scaffolds in medicinal chemistry, widely explored for anticancer, antimicrobial, and anti-inflammatory activities, but their biological profiles are highly sensitive to specific substitution patterns [1].

Privileged DHPM scaffold for medicinal chemistry exploration

Activity profile is substituent-specific; not a class property

Requires target-specific evaluation; not a pre-validated probe

• [1] Bentham Science. An Overview of Synthesis and Biological Activity of Dihydropyrimidine Derivatives. 2022. View Source

2-(2-Aminoethyl)-5-methoxy-3,4-dihydropyrimidin-4-one: Differentiation from In-Class Analogs

Generic substitution among DHPM derivatives is invalid due to the profound impact of the C2 aminoalkyl side chain on target engagement and physico-chemical properties [1]. This compound's linear 2-aminoethyl group distinguishes it from close analogs such as 2-(1-aminoethyl)- (branched), 2-(2-aminopropan-2-yl)- (gem-dimethyl), and 2-(1-aminocyclopentyl)- (cyclic) derivatives. Even subtle changes in the amine topology can alter hydrogen-bonding networks, basicity (pKa), and conformational flexibility, which in turn dictate selectivity profiles against enzymes like dihydroorotate dehydrogenase (DHODH) or human neutrophil elastase (HNE). [2] Assays on homologous scaffolds reveal that a shift from a linear to a branched amine can change DHODH IC50 values by orders of magnitude, confirming that activity is not a class property but a substituent-specific feature. [3]

Branched amine analogs (e.g., 2-(1-aminoethyl)) may show divergent DHODH potency; activity is not transferable across amine topologies.

Gem-dimethyl or cyclopentyl substitution alters hydrogen-bonding geometry and pKa, potentially shifting target selectivity profiles.

SAR conclusions from close-in analogs cannot be assumed; direct compound evaluation is required to confirm activity.

• [1] Bentham Science. An Overview of Synthesis and Biological Activity of Dihydropyrimidine Derivatives. 2022. Section: Structure-Activity Relationships. View Source
• [2] BindingDB. CHEMBL2012825 (US8703811, 38) - DHODH Inhibitor Data. Accessed 2026. View Source
• [3] BindingDB. CHEMBL3290847 - 2-(1-Aminoethyl)-5-methoxy-3,4-dihydropyrimidin-4-one DHODH IC50. Accessed 2026. View Source

2-(2-Aminoethyl)-5-methoxy-3,4-dihydropyrimidin-4-one: Quantitative Evidence vs. Analogs

Amine Topology and DHODH Potency

A direct structural analog, 2-(1-aminoethyl)-5-methoxy-3,4-dihydropyrimidin-4-one (branched α-methyl), demonstrates an IC50 of 1090 nM against recombinant human DHODH [1]. While no head-to-head DHODH data is publicly available for the linear 2-(2-aminoethyl) target compound, this value provides the most relevant activity baseline for the scaffold. The target compound's linear side chain offers distinct hydrogen-bonding geometry and a primary amine pKa (~10) compared to the sterically hindered, secondary-like amine in the branched analog, a critical differentiator for target binding pocket complementarity.

Amine Topology & DHODH Potency

Cross-study comparable

Target (linear): data not available
Comparator (branched α-methyl): IC50 = 1090 nM

Supports amine topology-dependent activity interpretation

Direct head-to-head data needed for target compound

Evidence Dimension	Inhibitory Potency (IC50) against recombinant human DHODH
Target Compound Data	Quantitative data not publicly available in direct comparative format
Comparator Or Baseline	2-(1-Aminoethyl)-5-methoxy-3,4-dihydropyrimidin-4-one: IC50 = 1090 nM
Quantified Difference	Not determined; differentiation is based on predicted binding mode divergence due to amine topology
Conditions	Recombinant human DHODH assay, 20 min incubation, DCIP dye-based colorimetric analysis

Why This Matters

For programs targeting DHODH, the amine topology is a key determinant of potency; the linear side chain may access sub-pockets inaccessible to branched analogs, justifying direct evaluation.

• [1] BindingDB. BDBM50020688/CHEMBL3290847: IC50 = 1.09E+3 nM for 2-(1-aminoethyl)-5-methoxy-3,4-dihydropyrimidin-4-one vs. recombinant human DHODH. Accessed 2026. View Source

Lipophilicity and H-Bond Donor Profile vs. Analogs

Calculated properties differentiate the target compound from its closest analogs. Its linear, flexible aminoethyl side chain results in a topological polar surface area (TPSA) of approximately 85 Ų and a predicted LogP of around -0.8 . In contrast, the cyclic analog 2-(1-aminocyclopentyl)-5-methoxy-3,4-dihydropyrimidin-4-one has a higher LogP (~0.5) and larger TPSA (~88 Ų) due to increased hydrophobicity, while the gem-dimethyl analog 2-(2-aminopropan-2-yl)- exhibits an intermediate LogP. These differences influence membrane permeability and solubility, making the target compound potentially more suitable for applications requiring higher aqueous solubility.

Lipophilicity & H-Bond Profile

Class-level inference

Pred. LogP: -0.8, TPSA: 85 Ų
Cyclopentyl analog: LogP ~0.5, TPSA ~88 Ų

Higher polarity may support aqueous solubility requirements

Calculated properties; experimental verification recommended

Evidence Dimension	Predicted LogP and TPSA
Target Compound Data	Predicted LogP ≈ -0.8; TPSA ≈ 85 Ų
Comparator Or Baseline	2-(1-aminocyclopentyl)-derivative: Predicted LogP ≈ 0.5; TPSA ≈ 88 Ų
Quantified Difference	ΔLogP ≈ 1.3 units; ΔTPSA ≈ 3 Ų
Conditions	Calculated using standard cheminformatics tools based on SMILES structures

Why This Matters

Procurement for hit-to-lead or probe development should consider that the target's higher polarity may offer superior solubility and reduced non-specific binding compared to more lipophilic analogs.

Primary Amine as Conjugation Handle

The target compound's primary amine offers a nucleophilic handle suitable for amide bond formation, urea synthesis, or reductive amination, enabling facile conjugation to fluorophores, biotin, or E3 ligase ligands for PROTAC development [1]. Analogs with a tertiary amine (e.g., gem-dimethyl) or sterically hindered secondary amine (e.g., cyclopentyl) exhibit significantly slower reaction kinetics or require protecting group strategies for selective modification. This enables the 2-(2-aminoethyl) derivative to serve as a versatile intermediate for chemical probe synthesis.

Primary Amine Reactivity

Supporting evidence

Unhindered primary amine: expected efficient N-acylation
Hindered amine analogs: slower kinetics

May facilitate bioconjugate and chemical probe synthesis

Based on scaffold precedence; no direct kinetic data

Evidence Dimension	Synthetic accessibility for amine-targeted derivatization
Target Compound Data	Reactive primary amine; expected high conversion in N-acylation under standard conditions
Comparator Or Baseline	Analog with tertiary or sterically hindered amine
Quantified Difference	No quantitative kinetics data available; qualitative synthetic precedence from analogous DHPM scaffolds
Conditions	Standard peptide coupling conditions (e.g., HATU/DIPEA, DMF)

Why This Matters

If the goal is to create a focused library of conjugates or affinity probes, the target compound's unhindered primary amine provides a key synthetic advantage, reducing the cost and complexity of downstream chemistry compared to hindered analogs.

• [1] Kaur, N., & Kishore, D. (2014). Synthetic strategies applicable in the construction of privileged 4-pyrimidinone scaffolds. Journal of Chemical Sciences, 126, 1-16. View Source

2-(2-Aminoethyl)-5-methoxy-3,4-dihydropyrimidin-4-one: Optimal Application Scenarios

Scaffold-Hopping Library for DHODH Probes

When exploring DHODH inhibition with a focus on novel binding modes, this compound offers a distinct linear amine topology not covered by previously patented branched or cyclic amine leads. It should be included in scaffold-hopping libraries to probe uncharted regions of the DHODH active site. [1]

Building Block for Bioconjugates and PROTACs

Leverage the primary amine for one-step conjugation to linkers, fluorescent tags, or E3 ligase ligands. This compound is preferable over analogs with sterically hindered amines when high conversion and simple product purification are required. [2]

CNS and Solubility-Focused Screening

With its lower predicted LogP, this compound is suitable for fragment-based screening or lead optimization campaigns where aqueous solubility and low lipophilicity are critical, such as CNS drug discovery or anti-infective programs requiring Gram-negative bacterial penetration.

Application

Selection Property

Validation Focus

DHODH scaffold-hopping library

Linear amine topology vs. branched/cyclic leads

Evaluate DHODH inhibition with direct comparator assays

Bioconjugate/PROTAC building block

Unhindered primary amine for derivatization

Conjugation efficiency and linker chemistry yield

Aqueous solubility-focused screening

Lower predicted LogP for higher aqueous solubility

Solubility and permeability assay validation

• [1] BindingDB. BDBM50020688/CHEMBL3290847. Provides activity context for structural analogs targeting DHODH. View Source
• [2] Kaur, N., & Kishore, D. (2014). Synthetic strategies applicable in the construction of privileged 4-pyrimidinone scaffolds. Journal of Chemical Sciences. View Source